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Introduction

Adecypenol is an imidazodiazepine compound with the molecular formula C12H16N404.[1][2]
Its systematic IUPAC name is (1S,2R,5R)-5-(8-hydroxy-7,8-dihydro-4H-imidazo[4,5-d][1]
[3]diazepin-3-yl)-3-(hydroxymethyl)cyclopent-3-ene-1,2-diol.[1] This guide provides a
comprehensive overview of the molecular structure of Adecypenol, including its chemical and
physical properties, synthesis, and biological activity.

Molecular Structure and Properties

Adecypenol has a molecular weight of 280.28 g/mol . The molecule consists of a cyclopentene
ring fused to an imidazodiazepine system. The cyclopentene ring is substituted with a
hydroxymethyl group and two hydroxyl groups. The imidazodiazepine moiety contains a
hydroxyl group.

Physicochemical Properties
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A summary of the key physicochemical properties of Adecypenol is presented in the table

below.
Property Value Source
Molecular Formula C12H16N404 PubChem
Molecular Weight 280.28 g/mol PubChem
(1S,2R,5R)-5-(8-hydroxy-7,8-
dihydro-4H-imidazo[4,5-
IUPAC Name d]diazepin-3-yl)-3- PubChem
(hydroxymethyl)cyclopent-3-
ene-1,2-diol
CAS Registry Number 104493-13-2 CAS Common Chemistry
XLogP3-AA -3.3 PubChem
Hydrogen Bond Donor Count 5 PubChem
Hydrogen Bond Acceptor
5 PubChem
Count
Rotatable Bond Count 3 PubChem
Exact Mass 280.11715500 Da PubChem
Monoisotopic Mass 280.11715500 Da PubChem
Topological Polar Surface Area 123 A2 PubChem
Heavy Atom Count 20 PubChem
Complexity 430 PubChem

Synthesis of Adecypenol

The synthesis of Adecypenol can be approached through various synthetic routes. A common

method involves the acetylation of a p-aminophenol precursor. The general steps for a

laboratory-scale synthesis are outlined below.
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Experimental Protocol: Synthesis of an Acetylated
Precursor

This protocol describes a common method for the acetylation of an aminophenol, a key step
that can be adapted for the synthesis of Adecypenol precursors.

Materials:

4-aminophenol

e Acetic anhydride

e Deionized water

o Concentrated hydrochloric acid

e Decolorizing charcoal (Norite)

e Sodium acetate

e 125-mL Erlenmeyer flask

e Hot plate

e Stir bar

e Bichner funnel

o Filter flask

Procedure:

» Dissolution of p-aminophenol: Weigh 2.1 g of p-aminophenol into a 125-mL Erlenmeyer
flask. Add 35 mL of water and 1.5 mL of concentrated hydrochloric acid to dissolve the amine
as its hydrochloride salt.

o Decolorization: If the solution is colored, add a small amount of decolorizing charcoal and
heat the mixture.
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» Neutralization and Acylation: Filter the hot solution to remove the charcoal. To the filtrate, add
a solution of sodium acetate to neutralize the amine hydrochloride, followed immediately by
the addition of acetic anhydride.

o Crystallization: Cool the reaction mixture in an ice-water bath to induce crystallization of the

acetylated product.

« |solation and Purification: Collect the crude product by suction filtration using a Blichner
funnel. The crude solid can be purified by recrystallization from hot water to yield the final

product.

The following diagram illustrates the general workflow for the synthesis and purification of an

acetylated aminophenol.
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Caption: General workflow for the synthesis and purification of an acetylated aminophenol.

Biological Activity

While specific biological activity data for Adecypenol is not extensively detailed in the provided
search results, its structural motifs suggest potential interactions with biological systems. The
imidazodiazepine core is a well-known pharmacophore present in many biologically active
compounds. Furthermore, the polyphenolic nature of Adecypenol, with its multiple hydroxyl
groups, suggests potential antioxidant and free-radical scavenging properties.

Potential Signaling Pathways and Mechanisms of Action

Compounds with similar structural features, such as polyphenols and flavonoids, are known to
exert their biological effects through various mechanisms:
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o Antioxidant Activity: They can act as free radical scavengers, protecting cells from oxidative
stress. Some polyphenolic compounds can regenerate endogenous antioxidants like vitamin
E.

e Enzyme Inhibition: They can bind to and modulate the activity of key enzymes involved in
metabolic and signaling pathways.

e Modulation of Signaling Pathways: Some polyphenols can influence redox-sensitive signal
transduction pathways and alter gene expression. For example, they can modulate nitric
oxide (NO) metabolism by inhibiting inducible nitric oxide synthase (iINOS) expression and
activity.

The diagram below illustrates a potential signaling pathway that could be influenced by a
compound with antioxidant and enzyme-inhibiting properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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